Cas no 18296-48-5 (10-isovaleroxyvaltrate hydrin)

10-Isovaleroxyvaltrate hydrin is a bioactive iridoid ester derived from valerian species, recognized for its structural complexity and potential pharmacological properties. This compound exhibits notable stability and selective reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry research. Its unique isovaleroxy moiety contributes to enhanced lipophilicity, which may influence bioavailability and receptor interactions. Analytical studies confirm high purity and consistent composition, ensuring reproducibility in experimental applications. Researchers value this derivative for its utility in exploring structure-activity relationships within the valepotriate class, particularly in neuropharmacological studies. Proper handling under controlled conditions is recommended due to its sensitivity to light and heat.

10-isovaleroxyvaltrate hydrin structure

Product Name:10-isovaleroxyvaltrate hydrin

CAS No:18296-48-5

MF:C₂₇H₄₀O₁₀

MW:524.600509643555

CID:2013860

PubChem ID:75044760

Update Time:2025-05-28

10-isovaleroxyvaltrate hydrin Chemical and Physical Properties

Names and Identifiers

- 10-isovaleroxyvaltrate hydrin
- FS-7384
- Valtrate Hydrine B4
- CS-0140257
- HY-N8173
- 18296-48-5
- [(1R,6R,7S,7aR)-4-[(acetyloxy)methyl]-7-hydroxy-1,6-bis[(3-methylbutanoyl)oxy]-1H,6H,7aH-cyclopenta[c]pyran-7-yl]methyl 3-methylbutanoate
- [(1R,6R,7S,7Ar)-4-(acetyloxymethyl)-7-hydroxy-1,6-bis(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta[c]pyran-7-yl]methyl 3-methylbutanoate
- E88630
- Inchi： 1S/C27H40O10/c1-15(2)8-22(29)35-14-27(32)21(36-23(30)9-16(3)4)11-20-19(12-33-18(7)28)13-34-26(25(20)27)37-24(31)10-17(5)6/h11,13,15-17,21,25-26,32H,8-10,12,14H2,1-7H3/t21-,25+,26-,27+/m1/s1
- InChI Key： NDHTVWHEZTVRJI-DXXVALNZSA-N
- SMILES： O[C@@]1(COC(CC(C)C)=O)[C@@H](C=C2C(COC(C)=O)=CO[C@@H]([C@@H]12)OC(CC(C)C)=O)OC(CC(C)C)=O

Computed Properties

Exact Mass: 524.26214747g/mol
Monoisotopic Mass: 524.26214747g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 37
Rotatable Bond Count: 16
Complexity: 916
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 135Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	V934396-5mg	Valtrate hydrine B 4	18296-48-5	≥98%	5mg	￥2,970.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	V934396-10mg	Valtrate hydrine B 4	18296-48-5	≥98%	10mg	￥5,202.00	2022-09-28